Cas no 1199-66-2 (Benzenamine,4-(dimethylphosphino)-N,N-dimethyl-)

Benzenamine,4-(dimethylphosphino)-N,N-dimethyl- structure
1199-66-2 structure
Product Name:Benzenamine,4-(dimethylphosphino)-N,N-dimethyl-
CAS No:1199-66-2
MF:C10H16NP
MW:181.214503288269
CID:203924
PubChem ID:136939
Update Time:2025-04-19

Benzenamine,4-(dimethylphosphino)-N,N-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine,4-(dimethylphosphino)-N,N-dimethyl-
    • 4-dimethylphosphanyl-N,N-dimethylaniline
    • Benzenamine, 4-(dimethylphosphino)-N,N-dimethyl-
    • p-dimethylaminophenyldimethylphosphine
    • DTXSID40152618
    • 1199-66-2
    • Inchi: 1S/C10H16NP/c1-11(2)9-5-7-10(8-6-9)12(3)4/h5-8H,1-4H3
    • InChI Key: ZDMYFBVSFZHZHU-UHFFFAOYSA-N
    • SMILES: P(C)(C)C1C=CC(=CC=1)N(C)C

Computed Properties

  • Exact Mass: 181.10218
  • Monoisotopic Mass: 181.102
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 126
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 3.2Ų

Experimental Properties

  • Boiling Point: 270°Cat760mmHg
  • Flash Point: 117.1°C
  • PSA: 3.24
  • LogP: 2.11940
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